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Compound of Interest

Compound Name: 3-Amino-2,4-dimethylbenzoic acid

CAS No.: 64289-45-8

Cat. No.: B3037854

Get Quote

Safety, Stability, and Handling in Pharmaceutical R&D

Executive Summary
2,4-Dimethyl-3-aminobenzoic acid (IUPAC: 3-Amino-2,4-dimethylbenzoic acid) is a

specialized aniline-derived building block used primarily in the synthesis of heterocyclic

pharmaceutical intermediates, including quinolone antibacterials and kinase inhibitors.

While structurally related to benzoic acid, the presence of the electron-rich amino group at the

3-position, flanked by methyl groups at 2 and 4, introduces specific stability challenges

(oxidation sensitivity) and toxicological risks (potential mutagenicity associated with xylidine

substructures). This guide outlines the protocols required to handle this compound with the

rigor demanded by GLP/GMP environments.

Physicochemical Characterization & Implications
Understanding the physical properties is the first line of defense against exposure and

experimental failure.
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Property Value / Characteristic Operational Implication

CAS Number 64289-45-8
Use for inventory tracking and

regulatory filings.

Molecular Formula C₉H₁₁NO₂ MW: 165.19 g/mol .[1][2]

Appearance Off-white to beige powder

Darkening indicates oxidation

(formation of azo/nitro

species).

Solubility DMSO, Methanol, Dilute Base

Poor water solubility at neutral

pH; dissolves readily in 1M

NaOH.

pKa (Calc.)
~3.8 (COOH), ~4.5 (NH₂

conjugate)

Zwitterionic character in weak

acid; extractable into organics

at pH 4–5.

LogP ~1.5
Moderate lipophilicity;

penetrates skin barriers.

Structural Reactivity Analysis
The 3-amino group is sterically crowded by the ortho-methyl group (C2) and para-methyl group

(C4).

Nucleophilicity: Slightly reduced compared to unsubstituted aniline due to steric hindrance,

requiring stronger electrophiles or catalysts for amide coupling.

Oxidation Potential: High. The electron-donating methyl groups activate the ring, making the

amine susceptible to air oxidation, leading to colored impurities (quinoid imines).

Hazard Identification & Toxicology
GHS Classification (derived from aniline/xylidine analogs):

Signal Word:WARNING

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).
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Skin/Eye Irritation: Category 2/2A (Causes serious irritation).

CMR Potential: Suspected Mutagen/Carcinogen (Category 2). Note: While specific data for

this isomer may be limited, structural analogs (2,4-xylidine) are established carcinogens.

Treat with "Genotoxic Precaution" protocols.

Toxicological Mechanism
Metabolic Activation: The amino group can undergo N-hydroxylation by cytochrome P450

enzymes. The resulting N-hydroxy metabolite can form DNA adducts, posing a genotoxic

risk.

Acute Effects: Absorption through skin or inhalation of dust can cause methemoglobinemia

(cyanosis), though the carboxylic acid moiety likely aids rapid renal clearance compared to

non-acidic xylidines.

Safe Handling & Exposure Control Protocols
This workflow ensures containment of the solid and prevention of cross-contamination.

Engineering Controls
Primary: Weighing must be performed inside a Chemical Fume Hood or Powder

Containment Enclosure.

Secondary: Use of antistatic weighing boats to prevent dust scattering (electrostatic buildup

is common with dry amino-benzoic acids).

Personal Protective Equipment (PPE)
Respiratory: N95 (minimum) or P100 respirator if handling >10g outside a hood.

Dermal: Double nitrile gloves (0.11 mm min. thickness). Change immediately upon

contamination.

Ocular: Chemical safety goggles.

Protocol: Safe Weighing & Solubilization
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Preparation: Place the receiving vessel (flask/vial) inside the hood.

Weighing: Transfer solid using a disposable spatula. Do not return excess to the stock bottle

to prevent oxidative contamination.

Dissolution:

Preferred: Add DMSO or DMF directly to the solid.

Alternative: If aqueous conditions are needed, suspend in water and add 1.0 eq of NaOH

dropwise. The solid will dissolve as the sodium salt forms.

Cleanup: Wipe balance area with a methanol-dampened tissue (solubilizes the organic

residue better than water).

Visualized Workflows
Figure 1: Safe Handling Decision Tree
This logic flow dictates the handling requirements based on the quantity and state of the

reagent.
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Start: Handling 2,4-Dimethyl-3-aminobenzoic acid

Check Quantity

< 100 mg > 100 mg

Standard Fume Hood
(Sash at proper height)

If HEPA filtered

Powder Containment / Isolator
(Double Glove)

If dust generation likely

PPE: Lab Coat, Goggles,
Single Nitrile Gloves

PPE: Tyvek Sleeves, P100 Mask,
Double Nitrile Gloves

Dissolution Step

Disposal: Solid Toxic Waste
(Do not drain)

Post-Experiment

Click to download full resolution via product page

Caption: Decision matrix for selecting engineering controls and PPE based on scale of

operation.
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Figure 2: Degradation & Reactivity Pathway
Understanding the chemical fate of the molecule helps in troubleshooting low yields or impurity

profiles.

2,4-Dimethyl-3-aminobenzoic acid
(Active Reagent)

Air/Light Exposure
 Poor Storage 

Amide Coupling
(Desired Product)

 Inert Gas (N2/Ar) 
 + HATU/EDC 

Azo Dimers
(Colored Impurity) Dimerization 

N-Oxides
(Reactive)

 Direct Oxidation 

Click to download full resolution via product page

Caption: Pathways showing the desired reaction vs. oxidative degradation risks upon exposure

to air/light.

Emergency Response & Stability
Storage Conditions

Temperature: 2–8°C (Refrigerate).

Atmosphere: Store under Argon or Nitrogen. The amino group is sensitive to atmospheric

oxygen over long periods.

Container: Amber glass vial (protect from light).

Spill Management
Evacuate: Clear the immediate area of personnel.

PPE: Don P100 respirator and double gloves.

Neutralization: Does not require chemical neutralization, but dampening with water prevents

dust.
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Cleanup: Cover spill with wet paper towels to suppress dust. Scoop into a hazardous waste

bag. Clean surface with soap and water (alkaline detergent is effective).

Fire Fighting
Media: Water spray, Dry chemical, CO₂.

Combustion Products: Emits toxic fumes of Nitrogen Oxides (NOx) and Carbon Monoxide.

Firefighters must wear SCBA.

Regulatory & Transport
Transport (IATA/DOT): Not typically regulated as a Dangerous Good for transport in small

quantities, but often shipped as "Chemical solid, n.o.s." if high purity/toxicity is suspected.

TSCA (USA): Often listed for R&D use only (TSCA exemption).

REACH (EU): Pre-registration may be required for imports >1 ton/year.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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